7-(3-bromophenyl)-2-(furan-2-yl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

• IUPAC Name: 7-(3-bromophenyl)-2-(furan-2-yl)-5-methyl-N-pyridin-3-yl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C22H17BrN6O2/c1-13-18(21(30)26-16-7-3-9-24-12-16)19(14-5-2-6-15(23)11-14)29-22(25-13)27-20(28-29)17-8-4-10-31-17/h2-12,19H,1H3,(H,26,30)(H,25,27,28)
• InChI Key: NIWVDSZZQNNSLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(N2C(=NC(=N2)C3=CC=CO3)N1)C4=CC(=CC=C4)Br)C(=O)NC5=CN=CC=C5
• Molecular Formula: C22H17BrN6O2
• Molecular Weight: 477.3 g/mol

Description

7-(3-bromophenyl)-2-(furan-2-yl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C22H17BrN6O2 and its molecular weight is 477.322. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• A study focused on the synthesis of iso-C-nucleoside analogues from 1-(methyl 2-O-benzyl-4,6- O-benzylidene-3-deoxy-α-D-altropyranosid-3-yl)but-3-yn-2-ones demonstrates the versatility of triazolopyrimidines in creating nucleoside analogs, showcasing the potential for these compounds in medicinal chemistry and drug design (Otero et al., 2005).

Antiprotozoal and Antituberculosis Activity

• Research on 4-(Het)aryl-4,7-dihydroazolopyrimidines revealed their promising tuberculostatic activity, highlighting the potential of triazolopyrimidine derivatives in developing new antituberculous agents (Titova et al., 2019).
• Another study on novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines as antiprotozoal agents illustrates the significant DNA affinity and potent in vitro and in vivo activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum, suggesting potential applications in treating parasitic infections (Ismail et al., 2004).

Antibacterial and Antifungal Applications

• The synthesis and biological evaluation of new triazolopyrimidine derivatives containing an isopropyl group showed their antibacterial and antifungal activities, underscoring the utility of such compounds in developing new antimicrobial agents (Chauhan et al., 2019).

Anticancer Activity

• Ethyl 7-Methyl-1-(4-nitrophenyl)-5-phenyl-3-(thiophen-2-yl)-1,5-dihydro-[1,2,4]triazolo[4,3-a]pyrimidine-6-carboxylate was studied for its antitumor activities against human lung (A-549) and human hepatocellular carcinoma (HepG-2) cell lines, indicating the potential of triazolopyrimidine derivatives in cancer research (Gomha et al., 2017).